Cas no 1131622-37-1 (1-(3-Carboxyphenyl)-3-ethyl-piperazine)
1131622-37-1 structure
Product Name:1-(3-Carboxyphenyl)-3-ethyl-piperazine
CAS No:1131622-37-1
MF:C13H18N2O2
MW:234.294223308563
CID:2195082
PubChem ID:44828706
Update Time:2025-04-21
1-(3-Carboxyphenyl)-3-ethyl-piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Carboxyphenyl)-3-ethyl-piperazine
- 3-(3-ethylpiperazin-1-yl)benzoic acid
- DB-362795
- DTXSID10660856
- 1131622-37-1
- 3-(3-ethyl-1-piperazinyl)benzoic acid
- 1-(3-carboxyphenyl)-3-ethylpiperazine
- AKOS015842842
-
- Inchi: 1S/C13H18N2O2/c1-2-11-9-15(7-6-14-11)12-5-3-4-10(8-12)13(16)17/h3-5,8,11,14H,2,6-7,9H2,1H3,(H,16,17)
- InChI Key: PSHUIFWQSJMRGI-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)N1CCNC(CC)C1)=O
Computed Properties
- Exact Mass: 234.136827821Da
- Monoisotopic Mass: 234.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 52.6Ų
1-(3-Carboxyphenyl)-3-ethyl-piperazine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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